Cas no 2306369-87-7 (3-Chloropyrazine-2-ethanol)

• Product Name: 3-Chloropyrazine-2-ethanol
• CAS No: 2306369-87-7
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD31758391
• CID: 5521021
• Update Time: 2026-03-10

3-Chloropyrazine-2-ethanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloropyrazine-2-ethanol

• MDL： MFCD31758391
• Inchi： 1S/C6H7ClN2O/c7-6-5(1-4-10)8-2-3-9-6/h2-3,10H,1,4H2
• InChI Key： BNUNMYJPAWKWFE-UHFFFAOYSA-N
• SMILES： C1(CCO)=NC=CN=C1Cl

Additional information on 3-Chloropyrazine-2-ethanol

Professional Introduction to 3-Chloropyrazine-2-ethanol (CAS No: 2306369-87-7)

3-Chloropyrazine-2-ethanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2306369-87-7, has garnered attention due to its potential applications in the synthesis of various bioactive molecules. The presence of both chloro and hydroxyl functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents.

The compound’s molecular structure, consisting of a pyrazine ring substituted with a chlorine atom at the 3-position and a hydroxyl group at the 2-position, contributes to its reactivity and utility. Pyrazine derivatives are widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of the chloro group enhances electrophilicity, making it a valuable precursor for further functionalization via nucleophilic substitution reactions.

In recent years, 3-Chloropyrazine-2-ethanol has been explored in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies. Kinase enzymes play a pivotal role in cell signaling pathways, and their inhibition can lead to the disruption of tumor growth and progression. Researchers have utilized this compound as a building block to develop small-molecule inhibitors that selectively target specific kinases involved in cancer pathways. For instance, studies have demonstrated its role in synthesizing inhibitors that modulate the activity of tyrosine kinases, which are often overactive in certain types of cancer.

The hydroxyl group in 3-Chloropyrazine-2-ethanol also facilitates its incorporation into more complex molecules through etherification or esterification reactions. These modifications can enhance the solubility and bioavailability of drug candidates, making them more suitable for therapeutic applications. Additionally, the compound’s ability to undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allows for the introduction of aryl or heteroaryl groups, further expanding its synthetic utility.

Advances in computational chemistry have also contributed to the optimization of synthetic routes involving 3-Chloropyrazine-2-ethanol. Molecular modeling techniques predict optimal reaction conditions and intermediates, reducing experimental trial-and-error. This approach has led to more efficient and scalable synthesis methods, which are essential for industrial production. Furthermore, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process.

The pharmacological potential of derivatives of 3-Chloropyrazine-2-ethanol extends beyond oncology. Research indicates its applicability in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The pyrazine core is known to interact with biological targets involved in neurodegenerative processes. By modifying the substituents on the pyrazine ring, researchers aim to develop compounds that can cross the blood-brain barrier and exert therapeutic effects on affected neurons.

In conclusion, 3-Chloropyrazine-2-ethanol (CAS No: 2306369-87-7) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features enable diverse synthetic pathways and potential applications across multiple therapeutic areas. As research continues to uncover new methodologies and targets, this compound is poised to play an increasingly important role in the discovery and development of novel drugs.